Cas no 415711-14-7 (Cucurbit-5-ene-3,11,24,25-tetrol; (3β,11α,24R)-form, 11-Ketone, 3-O-β-D-glucopyranoside, 25-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranoside])

• Product Name: Cucurbit-5-ene-3,11,24,25-tetrol; (3β,11α,24R)-form, 11-Ketone, 3-O-β-D-glucopyranoside, 25-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranoside]
• CAS No: 415711-14-7
• MF: C₄₈H₈₀O₁₈
• MW: 945.138017654419
• CID: 6669063
• Update Time: 2024-03-02

Cucurbit-5-ene-3,11,24,25-tetrol; (3β,11α,24R)-form, 11-Ketone, 3-O-β-D-glucopyranoside, 25-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranoside] Chemical and Physical Properties

Names and Identifiers

• Cucurbit-5-ene-3,11,24,25-tetrol; (3β,11α,24R)-form, 11-Ketone, 3-O-β-D-glucopyranoside, 25-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranoside]

• Inchi： 1S/C48H80O18/c1-21(10-14-29(51)45(5,6)66-43-40(37(58)34(55)27(20-50)63-43)65-41-38(59)35(56)32(53)22(2)61-41)23-16-17-46(7)28-13-11-24-25(48(28,9)30(52)18-47(23,46)8)12-15-31(44(24,3)4)64-42-39(60)36(57)33(54)26(19-49)62-42/h11,21-23,25-29,31-43,49-51,53-60H,10,12-20H2,1-9H3
• InChI Key： OSJOLYOKIKNBHA-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(C(C2)=O)(C)C2CCC(C(C2=CC3)(C)C)OC2C(O)C(O)C(O)C(CO)O2)(C)CC1)C)CCC(C(OC1C(OC2C(O)C(O)C(O)C(C)O2)C(O)C(O)C(CO)O1)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 66
• XLogP3: 2.442

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides